Cas no 344561-70-2 (5-(2,3-Dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine)

• Product Name: 5-(2,3-Dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine
• CAS No: 344561-70-2
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 4713135
• Update Time: 2025-11-07

5-(2,3-Dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine
• 5-(2,3-dimethoxyphenyl)-1,3,4-thiadiazol-2-amine
• SBB018255
• ASN 07743322
• 5-(2,3-dimethoxyphenyl)-1,3,4-thiadiazole-2-ylamine

• Inchi： 1S/C10H11N3O2S/c1-14-7-5-3-4-6(8(7)15-2)9-12-13-10(11)16-9/h3-5H,1-2H3,(H2,11,13)
• InChI Key： OGSXQXQFNHBPNP-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CC=C(C=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Topological Polar Surface Area: 98.5

Additional information on 5-(2,3-Dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine

Professional Introduction to 5-(2,3-Dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine (CAS No. 344561-70-2)

5-(2,3-Dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 344561-70-2, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 5-(2,3-dimethoxy-phenyl) moiety linked to a [1,3,4]thiadiazol-2-ylamine core, which contributes to its distinctive chemical behavior and reactivity.

The< strong>[1,3,4]thiadiazole scaffold is a heterocyclic compound that has been extensively studied for its pharmacological properties. It is known for its ability to interact with various biological targets, making it a valuable component in the design of novel therapeutic agents. The presence of the< strong>dimethoxy substituents on the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug formulation and bioavailability.

In recent years, there has been a growing interest in exploring the therapeutic potential of thiadiazole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in inflammatory and infectious diseases. Specifically, the< strong>5-(2,3-dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine structure has been investigated for its potential role in modulating immune responses and reducing oxidative stress. These effects are particularly relevant in the context of chronic inflammatory conditions and neurodegenerative disorders.

The synthesis of< strong>5-(2,3-dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only enhance efficiency but also minimize side products, ensuring the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of this compound is its versatility in drug design. The< strong>[1,3,4]thiadiazol-2-ylamine core can be modified in various ways to tailor its pharmacological properties. For instance, additional functional groups can be introduced to enhance binding affinity or selectivity for specific biological targets. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) approaches.

The pharmacokinetic profile of< strong>5-(2,3-dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The< strong>dimethoxy substituents contribute to its solubility and stability in biological systems, which is essential for effective drug delivery.

In conclusion,< strong>5-(2,3-dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine (CAS No. 344561-70-2) represents a promising compound in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it a valuable tool for developing new therapeutic agents. Ongoing studies continue to explore its potential applications in treating various diseases, highlighting its significance in modern medicinal chemistry.